Cas no 2070015-40-4 (3-(2-fluorophenoxy)-N-(2-methoxyethyl)propan-1-amine hydrochloride)

• Product Name: 3-(2-fluorophenoxy)-N-(2-methoxyethyl)propan-1-amine hydrochloride
• CAS No: 2070015-40-4
• MF: C₁₂H₁₉ClFNO₂
• MW: 263.736166238785
• CID: 2950037
• PubChem ID: 122412753
• Update Time: 2025-05-22

3-(2-fluorophenoxy)-N-(2-methoxyethyl)propan-1-amine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 3-(2-fluorophenoxy)-N-(2-methoxyethyl)propan-1-amine hydrochloride
• 3-(2-fluorophenoxy)-N-(2-methoxyethyl)propan-1-amine;hydrochloride
• VHD01540
• D77616
• 3-(2-fluorophenoxy)-N-(2-methoxyethyl)propan-1-aminehydrochloride
• [3-(2-fluorophenoxy)propyl](2-methoxyethyl)amine hydrochloride
• 2070015-40-4
• CS-W000331

• Inchi： 1S/C12H18FNO2.ClH/c1-15-10-8-14-7-4-9-16-12-6-3-2-5-11(12)13;/h2-3,5-6,14H,4,7-10H2,1H3;1H
• InChI Key： SDZOEKCEENUIQP-UHFFFAOYSA-N
• SMILES： Cl.FC1C=CC=CC=1OCCCNCCOC

Computed Properties

• Exact Mass: 263.1088347g/mol
• Monoisotopic Mass: 263.1088347g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 8
• Complexity: 169
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 30.5

Additional information on 3-(2-fluorophenoxy)-N-(2-methoxyethyl)propan-1-amine hydrochloride

3-(2-Fluorophenoxy)-N-(2-methoxyethyl)propan-1-amine Hydrochloride: A Comprehensive Overview

3-(2-Fluorophenoxy)-N-(2-methoxyethyl)propan-1-amine hydrochloride, also known by its CAS number 2070015-40-4, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound has garnered attention due to its unique structural properties and potential applications in drug development. The molecule consists of a propaneamine backbone with a fluoro-substituted phenoxy group and a methoxyethyl substituent, which contribute to its diverse chemical reactivity and biological activity.

The synthesis of 3-(2-fluorophenoxy)-N-(2-methoxyethyl)propan-1-amine hydrochloride involves a multi-step process, typically starting with the preparation of the phenoxy intermediate. Recent advancements in synthetic methodologies have enabled more efficient and selective routes to this compound, reducing production costs and enhancing purity. The incorporation of the fluoro group at the 2-position of the phenyl ring is critical, as it significantly influences the compound's electronic properties and reactivity.

Recent studies have highlighted the potential of this compound as a precursor for bioactive molecules. Its ability to act as a versatile building block in medicinal chemistry has been demonstrated in various research papers. For instance, researchers have explored its role in the development of novel kinase inhibitors, where the phenoxy group serves as a key recognition element for target proteins. Additionally, the methoxyethyl substituent enhances solubility and bioavailability, making it an attractive candidate for drug delivery systems.

The physical properties of 3-(2-fluorophenoxy)-N-(2-methoxyethyl)propan-1-amine hydrochloride are well-documented. It exists as a white crystalline solid with a melting point of approximately 185°C and a boiling point around 360°C under standard conditions. The compound is sparingly soluble in water but exhibits good solubility in organic solvents such as dichloromethane and acetonitrile, which facilitates its use in various chemical reactions.

In terms of applications, this compound has found utility in both academic research and industrial settings. Its role as an intermediate in the synthesis of complex molecules has been widely recognized. For example, it has been employed in the construction of heterocyclic compounds, which are essential components of many pharmaceutical agents. Furthermore, its ability to undergo various functional group transformations makes it a valuable tool in combinatorial chemistry.

The biological activity of 3-(2-fluorophenoxy)-N-(2-methoxyethyl)propan-1-amine hydrochloride has been extensively studied. Preclinical studies have shown that it exhibits moderate inhibitory activity against several enzymes, including tyrosine kinases and serine/threonine kinases. These findings suggest potential therapeutic applications in the treatment of cancer and inflammatory diseases. However, further research is required to fully elucidate its pharmacokinetic profile and safety profile.

In conclusion, 3-(2-fluorophenoxy)-N-(2-methoxyethyl)propan-1-amine hydrochloride is a versatile compound with promising applications in drug discovery and chemical synthesis. Its unique structure, coupled with recent advances in synthetic methods and biological studies, positions it as an important molecule for future research. As ongoing investigations continue to uncover new insights into its properties and potential uses, this compound is likely to play an increasingly significant role in the advancement of medicinal chemistry.